Cas no 182011-08-1 (5-Fluoro-2,3-dimethylphenol)

5-Fluoro-2,3-dimethylphenol is a fluorinated phenolic compound characterized by the presence of a fluorine atom at the 5-position and methyl groups at the 2- and 3-positions of the phenol ring. This structural configuration enhances its reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The fluorine substitution imparts unique electronic properties, influencing binding interactions and metabolic stability in bioactive molecules. Its high purity and well-defined structure ensure consistent performance in coupling reactions and derivatization processes. The compound is typically handled under controlled conditions due to its phenolic nature, requiring appropriate safety measures during storage and use.

5-Fluoro-2,3-dimethylphenol structure

Product name:5-Fluoro-2,3-dimethylphenol

CAS No:182011-08-1

MF:C₈H₉FO

MW:140.154865980148

CID:5004752

5-Fluoro-2,3-dimethylphenol Chemical and Physical Properties

Names and Identifiers

- 5-fluoro-2,3-dimethylphenol
- 2,3-Dimethyl-5-fluorophenol
- 5-Fluoro-2,3-dimethylphenol
- Inchi： 1S/C8H9FO/c1-5-3-7(9)4-8(10)6(5)2/h3-4,10H,1-2H3
- InChI Key： ADQRFQODQMMZIG-UHFFFAOYSA-N
- SMILES： FC1C=C(C(C)=C(C)C=1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 116
Topological Polar Surface Area: 20.2
XLogP3: 2.4

5-Fluoro-2,3-dimethylphenol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A010009776-250mg	2,3-Dimethyl-5-fluorophenol	182011-08-1	97%	250mg	$470.40	2023-09-02
Alichem	A010009776-500mg	2,3-Dimethyl-5-fluorophenol	182011-08-1	97%	500mg	$847.60	2023-09-02
Alichem	A010009776-1g	2,3-Dimethyl-5-fluorophenol	182011-08-1	97%	1g	$1504.90	2023-09-02

5-Fluoro-2,3-dimethylphenol Related Literature

1. Waste activated sludge (WAS) dewatering properties of an original hydrophobically modified polyacrylamide containing a cationic microblock structure†

Baoyu Gao RSC Adv., 2017,7, 28733-28745
2. Spin–spin coupling constants in homonuclear polynitrogen species†‡

David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
3. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†

Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
4. Structure of the catalytic sites in Fe/N/C-catalysts for O2-reduction in PEMfuel cells†

Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
5. Wide optical gap B-doped nc-Si thin films with advanced crystallinity and conductivity on transparent flexible substrates for potential low-cost flexible electronics including nc-Si superstrate p–i–n solar cells

Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067

Related Categories

Additional information on 5-Fluoro-2,3-dimethylphenol

Comprehensive Overview of 5-Fluoro-2,3-dimethylphenol (CAS No. 182011-08-1): Properties, Applications, and Industry Insights

5-Fluoro-2,3-dimethylphenol (CAS No. 182011-08-1) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This fluorophenol derivative features a hydroxyl group adjacent to two methyl substituents and a fluorine atom, which enhances its reactivity and bioavailability. Researchers frequently search for "5-Fluoro-2,3-dimethylphenol synthesis" or "CAS 182011-08-1 applications," reflecting its growing relevance in specialty chemistry.

The compound’s molecular stability and electron-withdrawing fluorine make it a valuable intermediate in designing bioactive molecules. Recent studies highlight its role in developing antimicrobial agents and herbicides, aligning with the global demand for sustainable crop protection solutions. Industry forums often discuss "5-Fluoro-2,3-dimethylphenol solubility" and "safety data," underscoring its practical handling considerations.

From a synthetic perspective, 5-Fluoro-2,3-dimethylphenol is synthesized via electrophilic aromatic substitution or cross-coupling reactions, with yields optimized for industrial-scale production. Analytical techniques like HPLC and NMR spectroscopy are critical for purity verification, as impurities may affect downstream applications. Environmental concerns have also spurred interest in "green synthesis of fluorophenols," a trending topic in academic circles.

Market analysts note rising demand for halogenated phenols in Asia-Pacific regions, driven by pharmaceutical R&D investments. The compound’s logP value and metabolic stability further justify its use in drug discovery, particularly for central nervous system (CNS) targets. Queries such as "5-Fluoro-2,3-dimethylphenol price" and "supplier availability" reflect its commercial traction.

In conclusion, 5-Fluoro-2,3-dimethylphenol (CAS No. 182011-08-1) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from agrochemicals to pharmaceuticals—are amplified by rigorous safety protocols and sustainable synthesis advancements, ensuring its prominence in scientific and industrial discourse.